molecular formula C8H12Cl2N2O2 B130611 2-Aminoethyl 3-pyridinecarboxylate dihydrochloride CAS No. 87330-70-9

2-Aminoethyl 3-pyridinecarboxylate dihydrochloride

Cat. No. B130611
CAS RN: 87330-70-9
M. Wt: 239.1 g/mol
InChI Key: VPJHTGIKTFWBEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-Aminoethyl 3-pyridinecarboxylate dihydrochloride” is a chemical compound with the molecular weight of 282.17 . It is also known as "ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate dihydrochloride" .


Molecular Structure Analysis

The molecular structure of “2-Aminoethyl 3-pyridinecarboxylate dihydrochloride” is complex, with a combination of carbon, hydrogen, nitrogen, oxygen, and chlorine atoms . The InChI code for this compound is "1S/C10H15N3O2.2ClH/c1-2-15-10(14)8-3-4-9(13-7-8)12-6-5-11;;/h3-4,7H,2,5-6,11H2,1H3,(H,12,13);2*1H" .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Aminoethyl 3-pyridinecarboxylate dihydrochloride” include a molecular weight of 282.17 . Unfortunately, specific details such as boiling point, melting point, and solubility are not available in the current resources.

Safety and Hazards

While specific safety and hazard information for “2-Aminoethyl 3-pyridinecarboxylate dihydrochloride” is not available, it’s important to handle all chemical compounds with care and use appropriate personal protective equipment. Always refer to the material safety data sheet (MSDS) for the specific compound for detailed safety information .

properties

IUPAC Name

2-aminoethyl pyridine-3-carboxylate;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O2.2ClH/c9-3-5-12-8(11)7-2-1-4-10-6-7;;/h1-2,4,6H,3,5,9H2;2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPJHTGIKTFWBEW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CN=C1)C(=O)OCCN.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12Cl2N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401007493
Record name 2-Aminoethyl pyridine-3-carboxylate--hydrogen chloride (1/2)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401007493
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

239.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Aminoethyl 3-pyridinecarboxylate dihydrochloride

CAS RN

87330-70-9
Record name 3-Pyridinecarboxylic acid, 2-aminoethyl ester, dihydrochloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087330709
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Aminoethyl pyridine-3-carboxylate--hydrogen chloride (1/2)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401007493
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.